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Compound of Interest

Compound Name: RG2833

Cat. No.: B610454 Get Quote

For researchers and drug development professionals, the proper handling and disposal of

chemical compounds like RG2833, a brain-penetrant histone deacetylase (HDAC) inhibitor, are

paramount for laboratory safety and environmental protection. While specific disposal

instructions for RG2833 are not readily available, adherence to general best practices for

chemical waste management is essential. This guide provides a comprehensive overview of

the recommended procedures for the safe disposal of RG2833, alongside its relevant chemical

and physical properties.

Core Disposal and Handling Procedures
As a research chemical, RG2833 should be managed as a potentially hazardous substance.

The primary recommendation is to engage a licensed professional waste disposal service for

its disposal.

Step-by-Step Disposal Protocol:

Consult Safety Data Sheet (SDS): Although a specific SDS for RG2833 was not found in the

public domain, it is crucial to always locate and consult the manufacturer-provided SDS for

any chemical. The SDS contains detailed information on hazards, handling, and emergency

procedures.

Segregation and Labeling: Keep RG2833 waste separate from other chemical waste

streams to avoid unintended reactions. The waste container must be clearly labeled with the

chemical name ("RG2833"), concentration, and any known hazards.
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Container Management: Use a suitable, sealed, and non-reactive container for collecting

RG2833 waste. Ensure the container is in good condition and properly closed to prevent

leaks or spills.

Personal Protective Equipment (PPE): When handling RG2833 for disposal, always wear

appropriate PPE, including safety goggles, gloves, and a lab coat.

Contact Professionals: Arrange for the collection and disposal of RG2833 waste through

your institution's Environmental Health and Safety (EHS) department or a certified chemical

waste disposal company.[1]

Contaminated Materials: Dispose of any materials, such as pipette tips, tubes, or wipes, that

have come into contact with RG2833 as contaminated waste. These should be placed in a

designated, labeled container.[1]

Chemical and Physical Properties of RG2833
Understanding the properties of RG2833 is crucial for its safe handling and storage.

Property Value

Synonyms
RGFP-109, N-(6-(2-Aminophenylamino)-6-

oxohexyl)-4-methylbenzamide

CAS Number 1215493-56-3[2][3]

Molecular Formula C20H25N3O2[3][4]

Molecular Weight 339.4 g/mol [3]

Appearance Solid powder[5]

Purity >98%[5]

Solubility Soluble in DMSO[5][6][7]

Storage and Stability
Proper storage is vital to maintain the integrity of RG2833 and ensure laboratory safety.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b610454?utm_src=pdf-body
https://www.benchchem.com/product/b610454?utm_src=pdf-body
https://www.benchchem.com/product/b610454?utm_src=pdf-body
https://cdn.origene.com/sds/rn202833.pdf
https://www.benchchem.com/product/b610454?utm_src=pdf-body
https://cdn.origene.com/sds/rn202833.pdf
https://www.benchchem.com/product/b610454?utm_src=pdf-body
https://www.benchchem.com/product/b610454?utm_src=pdf-body
https://www.medchemexpress.com/rg2833.html
https://pubchem.ncbi.nlm.nih.gov/compound/RG2833
https://pubchem.ncbi.nlm.nih.gov/compound/RG2833
https://www.caymanchem.com/product/21568/rgfp109
https://pubchem.ncbi.nlm.nih.gov/compound/RG2833
https://www.medkoo.com/products/10201
https://www.medkoo.com/products/10201
https://www.medkoo.com/products/10201
https://www.invivochem.com/rg2833-rgfp109.html
https://www.selleckchem.com/products/rg2833-rgfp109.html
https://www.benchchem.com/product/b610454?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b610454?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Condition Duration

Powder at -20°C Up to 3 years[8]

In solvent at -80°C Up to 1 year[8]

Short-term (days to weeks) at 0-4°C Recommended for stock solutions[5]

The compound is considered stable for shipping at ambient temperatures.[5][6]

Experimental Protocols: General Guidance
While specific experimental protocols involving RG2833 are diverse, any procedure should

incorporate the following safety and handling considerations:

Preparation of Stock Solutions: When preparing stock solutions, typically in DMSO, work in a

well-ventilated area, preferably a fume hood.

Use of PPE: Always wear appropriate personal protective equipment.

Spill Management: Have a spill kit readily available. In case of a spill, follow your institution's

established procedures for chemical spills.

Disposal Workflow
The logical flow for the proper disposal of RG2833 follows a clear, safety-oriented path.
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By adhering to these general yet crucial safety and disposal protocols, researchers can ensure

a safe laboratory environment and responsible chemical waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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